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Compound of Interest

Compound Name:
2-(4-Formyl-2-

methoxyphenoxy)acetamide

Cat. No.: B068186 Get Quote

Disclaimer: This document provides a technical overview of 2-(4-formyl-2-
methoxyphenoxy)acetamide. It is important to note that this specific compound is not

extensively studied in publicly available scientific literature. Therefore, this guide has been

constructed by drawing inferences from established chemical principles and data available for

structurally related compounds, particularly other vanillin derivatives. All information presented

herein should be considered in this context and validated through direct experimentation.

Introduction
2-(4-Formyl-2-methoxyphenoxy)acetamide is a chemical compound belonging to the class of

vanillin derivatives. Vanillin and its analogues are of significant interest to the scientific

community due to their broad spectrum of biological activities, including antioxidant,

antimicrobial, anti-inflammatory, and anticancer properties. This guide aims to provide

researchers, scientists, and drug development professionals with a comprehensive

understanding of the chemical properties, a plausible synthetic route, and potential biological

activities of 2-(4-formyl-2-methoxyphenoxy)acetamide, based on the current body of

knowledge on related molecules.

Chemical and Physical Properties
The fundamental properties of 2-(4-formyl-2-methoxyphenoxy)acetamide are summarized

below. This information is primarily sourced from publicly accessible chemical databases.
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Property Value Source

IUPAC Name
2-(4-formyl-2-

methoxyphenoxy)acetamide
PubChem[1]

Molecular Formula C₁₀H₁₁NO₄ PubChem[1]

Molecular Weight 209.20 g/mol PubChem[1]

CAS Number 186685-89-2 PubChem[1]

Appearance
Predicted to be a solid at room

temperature
Inferred

Solubility

Predicted to be soluble in

organic solvents like DMSO

and ethanol

Inferred

Proposed Synthesis
While a specific, detailed experimental protocol for the synthesis of 2-(4-formyl-2-
methoxyphenoxy)acetamide is not readily available in the literature, a plausible synthetic

route can be proposed based on standard organic chemistry reactions and established

methods for the synthesis of similar acetamide derivatives from phenolic aldehydes. The

proposed synthesis is a two-step process starting from the readily available vanillin.

Experimental Protocol
Step 1: Synthesis of 2-(4-formyl-2-methoxyphenoxy)acetic acid

This step involves the Williamson ether synthesis, a well-established method for forming

ethers. Vanillin is reacted with an α-haloacetic acid ester (e.g., ethyl chloroacetate) in the

presence of a base, followed by hydrolysis of the ester to the carboxylic acid.

Materials: Vanillin, ethyl chloroacetate, potassium carbonate, acetone, sodium hydroxide,

hydrochloric acid.

Procedure:

To a solution of vanillin in acetone, add potassium carbonate.
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Add ethyl chloroacetate dropwise to the stirring mixture.

Reflux the reaction mixture for several hours until the reaction is complete (monitored by

TLC).

Cool the mixture, filter off the inorganic salts, and evaporate the solvent.

To the resulting crude ester, add an aqueous solution of sodium hydroxide and stir at room

temperature to hydrolyze the ester.

Acidify the reaction mixture with hydrochloric acid to precipitate the carboxylic acid.

Filter, wash with cold water, and dry to obtain 2-(4-formyl-2-methoxyphenoxy)acetic acid.

Step 2: Amidation of 2-(4-formyl-2-methoxyphenoxy)acetic acid

The final step is the conversion of the carboxylic acid to the primary amide. This can be

achieved using a variety of standard amidation procedures.

Materials: 2-(4-formyl-2-methoxyphenoxy)acetic acid, thionyl chloride or a carbodiimide

coupling agent (e.g., EDC), ammonia solution or ammonium chloride with a base.

Procedure (via an acid chloride):

Treat the carboxylic acid with thionyl chloride to form the corresponding acid chloride.

Carefully add the acid chloride to a cooled, concentrated solution of ammonia.

Stir the reaction mixture until the amidation is complete.

Collect the precipitated product by filtration, wash with water, and purify by

recrystallization.

Synthesis Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vanillin

Ester Intermediate

Williamson Ether
Synthesis

Ethyl Chloroacetate + K₂CO₃ 2-(4-formyl-2-methoxyphenoxy)acetic acid

Hydrolysis

NaOH, then HCl
2-(4-Formyl-2-methoxyphenoxy)acetamide

Amidation

1. SOCl₂
2. NH₃

Click to download full resolution via product page

A proposed two-step synthesis of 2-(4-formyl-2-methoxyphenoxy)acetamide from vanillin.

Potential Biological Activities and Mechanism of
Action
The biological activities of 2-(4-formyl-2-methoxyphenoxy)acetamide have not been explicitly

reported. However, based on the known bioactivities of the vanillin scaffold, several potential

applications can be inferred.

Antioxidant Activity
Vanillin and its derivatives are well-documented as potent antioxidants.[2] The phenolic

hydroxyl group and the methoxy group on the aromatic ring are key to their radical scavenging

ability. It is plausible that 2-(4-formyl-2-methoxyphenoxy)acetamide retains this antioxidant

capacity.

Potential Mechanism: The antioxidant activity is likely exerted through the donation of a

hydrogen atom from the phenolic hydroxyl group (if present, although in this molecule it is

converted to an ether) or through the stabilization of radicals via resonance within the aromatic

ring. The presence of the electron-donating methoxy group enhances this effect.
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Conceptual diagram of potential antioxidant mechanism.

Antimicrobial Activity
Many vanillin derivatives have demonstrated antimicrobial properties against a range of

bacteria and fungi.[3] The aldehyde group and the overall structure of the molecule can

interfere with microbial cell membranes and metabolic pathways.

Potential Target Organisms and Data:

Organism Type Potential Target Species Inferred Activity

Bacteria
Escherichia coli,

Staphylococcus aureus
Moderate to high

Fungi
Candida albicans, Aspergillus

niger
Moderate

Note: The activity levels are inferred from studies on other vanillin derivatives and require

experimental verification for 2-(4-formyl-2-methoxyphenoxy)acetamide.

Conclusion and Future Directions
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2-(4-Formyl-2-methoxyphenoxy)acetamide is a vanillin derivative with potential for

interesting biological activities, particularly as an antioxidant and antimicrobial agent. This

technical guide provides a foundational understanding of its properties and a plausible route for

its synthesis. However, the lack of direct experimental data highlights a significant research

gap.

Recommendations for Future Research:

Synthesis and Characterization: The proposed synthetic route should be experimentally

validated, and the resulting compound fully characterized using modern analytical

techniques (NMR, Mass Spectrometry, IR, etc.).

Biological Screening: A comprehensive biological evaluation of the synthesized compound

should be undertaken to determine its antioxidant, antimicrobial, anti-inflammatory, and

cytotoxic properties.

Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of a library of related

acetamide derivatives would provide valuable insights into the structural requirements for

optimal biological activity.

Mechanistic Studies: Should promising biological activity be identified, further studies to

elucidate the specific molecular mechanisms of action would be warranted.

This guide serves as a starting point for researchers interested in exploring the potential of 2-
(4-formyl-2-methoxyphenoxy)acetamide and its derivatives in the fields of medicinal

chemistry and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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